![molecular formula C13H21N3S B4774421 N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea](/img/structure/B4774421.png)
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea
Overview
Description
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, also known as DMPT, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. DMPT is a synthetic compound that belongs to the class of thioureas, which are known for their diverse biological activities.
Scientific Research Applications
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been studied for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to increase the feed intake and growth rate of animals, such as pigs and chickens. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has also been used as a feed attractant for fish, such as tilapia and carp, to increase their feed intake and growth rate.
In aquaculture, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been used to reduce the levels of ammonia in water, which is a common problem in fish farming. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also improve the water quality by reducing the levels of nitrite and nitrate in the water.
In medicine, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been studied for its potential therapeutic applications, such as anti-inflammatory and anticancer activities. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has also been shown to have neuroprotective effects and can improve cognitive function in animal models.
Mechanism of Action
The mechanism of action of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is not fully understood, but it is believed to act on the central nervous system and the endocrine system. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to increase the levels of growth hormone and prolactin in animals, which can stimulate growth and improve feed intake. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea may also act on the hypothalamus-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Biochemical and Physiological Effects:
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to have various biochemical and physiological effects in animals. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can increase the levels of growth hormone and prolactin, which can stimulate growth and improve feed intake. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also reduce the levels of cortisol, which is a stress hormone. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to have anti-inflammatory and antioxidant activities, which can protect against oxidative stress and inflammation. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has several advantages for lab experiments. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is easy to synthesize and purify, and it is stable under normal laboratory conditions. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is also relatively inexpensive compared to other compounds with similar biological activities. However, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has some limitations for lab experiments. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has a low solubility in water, which can limit its use in aqueous solutions. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also have variable effects depending on the species and strain of animals used in the experiments.
Future Directions
There are several future directions for the research on N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea. One direction is to further investigate the mechanism of action of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, particularly its effects on the HPA axis and the endocrine system. Another direction is to study the potential therapeutic applications of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea in humans, particularly its anti-inflammatory and neuroprotective activities. Additionally, more research is needed to determine the optimal dosage and administration of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea for different applications. Finally, more studies are needed to evaluate the potential environmental impacts of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, particularly its effects on aquatic ecosystems.
properties
IUPAC Name |
1-[3-(dimethylamino)propyl]-3-(2-methylphenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3S/c1-11-7-4-5-8-12(11)15-13(17)14-9-6-10-16(2)3/h4-5,7-8H,6,9-10H2,1-3H3,(H2,14,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFRLXGJEXODECA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)NCCCN(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Dimethylamino)propyl]-3-(2-methylphenyl)thiourea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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